Cas no 41036-40-2 (Benzenepropanamide, a-(acetylamino)-N-(2-oxoethyl)-, (aS)-)

• Product Name: Benzenepropanamide, a-(acetylamino)-N-(2-oxoethyl)-, (aS)-
• CAS No: 41036-40-2
• MF: C₁₃H₁₆N₂O₃
• MW: 248.277743339539
• CID: 330023
• PubChem ID: 193809
• Update Time: 2025-04-19

Benzenepropanamide, a-(acetylamino)-N-(2-oxoethyl)-, (aS)- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanamide, a-(acetylamino)-N-(2-oxoethyl)-, (aS)-
• N-acetylphenylalanylglycinal
• Benzenepropanamide, alpha-(acetylamino)-N-(2-oxoethyl)-, (S)-
• 41036-40-2
• 2-[(1-Hydroxyethylidene)amino]-N-(2-oxoethyl)-3-phenylpropanimidic acid
• N-Acetyl-L-phenylalanylaminoacetaldehyde
• N-acetyl-l-phenylalaninylglycinal
• SCHEMBL8441334
• DTXSID70961396
• SR-03000002937
• SR-03000002937-1
• N-Acetyl-L-phenylalanylglycinal
• Ac-Phe-glycinal

• Inchi： 1S/C13H16N2O3/c1-10(17)15-12(13(18)14-7-8-16)9-11-5-3-2-4-6-11/h2-6,8,12H,7,9H2,1H3,(H,14,18)(H,15,17)/t12-/m0/s1
• InChI Key： JOJRTULPKHKGCQ-LBPRGKRZSA-N
• SMILES： O=C([C@H](CC1C=CC=CC=1)NC(C)=O)NCC=O

Computed Properties

• Exact Mass: 248.116
• Monoisotopic Mass: 248.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 75.3Ų

Experimental Properties

• Density: 1.158
• Boiling Point: 563.8°Cat760mmHg
• Flash Point: 234.3°C
• Refractive Index: 1.531